Cas no 138995-29-6 (1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]-)

1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]- structure
138995-29-6 structure
Product Name:1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]-
CAS No:138995-29-6
MF:C14H16Cl2N2
MW:283.196241378784
CID:1258397
PubChem ID:71342625
Update Time:2025-04-20

1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]-
    • 1-[1-(2,4-dichloro-3-methylphenyl)butyl]imidazole
    • 1-[1-(2,4-Dichloro-3-methylphenyl)butyl]-1H-imidazole
    • 138995-29-6
    • DTXSID40769361
    • Inchi: 1S/C14H16Cl2N2/c1-3-4-13(18-8-7-17-9-18)11-5-6-12(15)10(2)14(11)16/h5-9,13H,3-4H2,1-2H3
    • InChI Key: CEHZXPVLFFJPDB-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=C(C=CC=1C(CCC)N1C=NC=C1)Cl

Computed Properties

  • Exact Mass: 282.06928
  • Monoisotopic Mass: 282.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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